4-hydroxy-N'-[(3-methylphenyl)carbonyl]-2-oxo-1-propyl-1,2-dihydroquinoline-3-carbohydrazide 4-hydroxy-N'-[(3-methylphenyl)carbonyl]-2-oxo-1-propyl-1,2-dihydroquinoline-3-carbohydrazide
Brand Name: Vulcanchem
CAS No.: 302818-62-8
VCID: VC0403519
InChI: InChI=1S/C21H21N3O4/c1-3-11-24-16-10-5-4-9-15(16)18(25)17(21(24)28)20(27)23-22-19(26)14-8-6-7-13(2)12-14/h4-10,12,25H,3,11H2,1-2H3,(H,22,26)(H,23,27)
SMILES: CCCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NNC(=O)C3=CC=CC(=C3)C)O
Molecular Formula: C21H21N3O4
Molecular Weight: 379.4g/mol

4-hydroxy-N'-[(3-methylphenyl)carbonyl]-2-oxo-1-propyl-1,2-dihydroquinoline-3-carbohydrazide

CAS No.: 302818-62-8

Cat. No.: VC0403519

Molecular Formula: C21H21N3O4

Molecular Weight: 379.4g/mol

* For research use only. Not for human or veterinary use.

4-hydroxy-N'-[(3-methylphenyl)carbonyl]-2-oxo-1-propyl-1,2-dihydroquinoline-3-carbohydrazide - 302818-62-8

Specification

CAS No. 302818-62-8
Molecular Formula C21H21N3O4
Molecular Weight 379.4g/mol
IUPAC Name 4-hydroxy-N'-(3-methylbenzoyl)-2-oxo-1-propylquinoline-3-carbohydrazide
Standard InChI InChI=1S/C21H21N3O4/c1-3-11-24-16-10-5-4-9-15(16)18(25)17(21(24)28)20(27)23-22-19(26)14-8-6-7-13(2)12-14/h4-10,12,25H,3,11H2,1-2H3,(H,22,26)(H,23,27)
Standard InChI Key URWJXIITBRAJBC-UHFFFAOYSA-N
SMILES CCCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NNC(=O)C3=CC=CC(=C3)C)O

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